Cas no 1564520-25-7 (1,1-difluoro-3-(propan-2-yloxy)propan-2-one)

1,1-difluoro-3-(propan-2-yloxy)propan-2-one structure

1564520-25-7 structure

Product Name:1,1-difluoro-3-(propan-2-yloxy)propan-2-one

CAS No:1564520-25-7

Molecular Formula:C₆H₁₀F₂O₂

Molecular Weight:152.139209270477

CID:5823024

PubChem ID:112574218

1,1-difluoro-3-(propan-2-yloxy)propan-2-one Properties

Names and Identifiers

- 1,1-difluoro-3-(propan-2-yloxy)propan-2-one
- EN300-1932622
- 1564520-25-7
- InChIKey： MIRZSJYXCLAXPY-UHFFFAOYSA-N
- Inchi： 1S/C6H10F2O2/c1-4(2)10-3-5(9)6(7)8/h4,6H,3H2,1-2H3
- SMILES： FC(C(COC(C)C)=O)F

Computed Properties

Exact Mass: 152.06488588g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 152.06488588g/mol
Heavy Atom Count: 10
Complexity: 112
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 26.3Å²

1,1-difluoro-3-(propan-2-yloxy)propan-2-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1932622-0.05g	1,1-difluoro-3-(propan-2-yloxy)propan-2-one	1564520-25-7		0.05g	$827.0	2023-09-17

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